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Compound of Interest

Compound Name: 2,4,6-Trimethoxybenzaldehyde

Cat. No.: B041885

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety protocols and handling
precautions for 2,4,6-Trimethoxybenzaldehyde (CAS No. 830-79-5). The information is
compiled to ensure the safety of laboratory and research personnel.

Hazard Identification and Classification

2,4,6-Trimethoxybenzaldehyde is classified as an irritant.[1] According to the Globally
Harmonized System (GHS), it presents the following hazards:

» Skin Irritation (Category 2): Causes skin irritation.[1][2]
o Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

e Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation:
May cause respiratory irritation.[1][2]

GHS Pictogram:

walt text

Hazard and Precautionary Statements:

o H315: Causes skin irritation.[1][2]
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e H319: Causes serious eye irritation.[1][2]
o H335: May cause respiratory irritation.[1][2]
e P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[2]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

e P304+P340: IF INHALED: Remove victim to fresh air and Keep at rest in a position
comfortable for breathing.[2]

Toxicological and Physical Data Summary

While extensive toxicological data is not available, the existing information and physical
properties are summarized below.

Table 1: Toxicological and Physical Properties
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Property Value Source
CAS Number 830-79-5 [2][3]
Molecular Formula C10H1204 [1][2]
Molecular Weight 196.20 g/mol [11[3]
Light yellow crystalline solid or
Appearance _ _ [2][3]
slightly beige powder.
Melting Point 115-120°C [2]
Boiling Point ~291 - 293 °C (rough estimate)  [2][3]
Solubility Insoluble in water. [3114]
Acute Toxicity No data available. [2]
Skin Corrosion/Irritation Causes skin irritation. [1112]
Serious Eye Damage/Irritation Causes serious eye irritation. [1][2]
Evidence of sister chromatid
Germ Cell Mutagenicity exchange in human [2]
lymphocytes.
Not identified as a probable,
Carcinogenicity possible, or confirmed human [2]

carcinogen by IARC.

Experimental Protocols & Handling Procedures

Detailed experimental protocols for toxicological studies are not available in standard safety

data sheets. However, the following sections outline the standard operational protocols for

handling, emergencies, and disposal based on compiled safety data.

Immediate medical attention is crucial in case of exposure. The following protocols should be

followed.

Table 2: First Aid Protocols
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Exposure Route Protocol Citations

Move the person to fresh air. If
) breathing is difficult or has
Inhalation ) e [2][3]
stopped, provide artificial

respiration. Get medical aid.

Immediately flush skin with
plenty of soap and water for at
) least 15 minutes while
Skin Contact _ _ [21[3]
removing contaminated
clothing and shoes. Get

medical aid.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
Eye Contact upper and lower eyelids. [2][3]
Remove contact lenses if
present and easy to do. Get

medical aid immediately.

Do NOT induce vomiting. If the
person is conscious and alert,
rinse their mouth and have

) them drink 2-4 cupfuls of milk

Ingestion ) ) [2][3]

or water. Never give anything
by mouth to an unconscious
person. Get medical aid

immediately.

While not highly flammable, 2,4,6-Trimethoxybenzaldehyde is a combustible solid.

Table 3: Firefighting Data
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Parameter

Details

Citations

Flash Point

Not applicable / No data
available.

[2]

Suitable Extinguishing Media

Use water spray, alcohol-
resistant foam, dry chemical,

or carbon dioxide.

[2]

Hazardous Combustion

Products

Carbon oxides are generated

during a fire.

[2]

Special Firefighting
Procedures

Firefighters should wear self-
contained breathing apparatus
(SCBA) and full protective

gear.

[2](3]

NFPA 704 Rating

Health: 0, Flammaubility: 1,
Reactivity: 0

[2]

In the event of a spill, the following workflow should be initiated to ensure safety and proper

containment.

Caption: Workflow for handling an accidental spill.

Protocol for Spills:

o Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment (PPE). Avoid breathing vapors, mist, gas, or dust.[2][5]

e Environmental Precautions: Prevent the substance from entering drains or water courses.[5]

o Containment and Cleaning: Sweep up and shovel the material.[2] Avoid generating dust.[6]

Keep the collected material in suitable, closed containers for disposal.[2]

Handling, Storage, and Exposure Control

The logical flow of safe chemical handling, from acquisition to disposal, is critical for laboratory

safety.
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Caption: Logical flow for safe chemical lifecycle management.

e Avoid contact with skin and eyes and inhalation of dust.[6]

e Use only in areas with appropriate exhaust ventilation, especially where dust is formed.[2][5]

e Wash hands thoroughly after handling.[3]

» Store in a cool, dry, and well-ventilated place.[2][3]

o Keep the container tightly closed and sealed when not in use.[2][3][5]

e For solutions, recommended storage is at 4°C under nitrogen.[5]

Engineering controls and personal protective equipment are essential to minimize exposure.

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type

Specification

Citations

Eye/Face Protection

Wear chemical safety goggles
or glasses with side-shields
conforming to OSHA 29 CFR
1910.133 or European
Standard EN166.

[3][5]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent

skin exposure.

[317]

Respiratory Protection

Use a dust mask (type N95,
US) or equivalent where dust

formation is a risk.

Engineering Controls

Ensure adequate ventilation,
especially in confined areas.
Provide accessible safety
showers and eyewash

stations.

[5117]
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Stability and Reactivity

o Reactivity: No specific reactivity data is available.[2]
o Chemical Stability: The substance is stable under recommended storage conditions.
e Incompatible Materials: Avoid contact with strong oxidizing agents.[7]

» Conditions to Avoid: Avoid dust formation.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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